Cas no 77934-87-3 (2(5H)-Furanone,5-[[(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl]oxy]-, (5R)-)

2(5H)-Furanone,5-[[(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl]oxy]-, (5R)- structure
77934-87-3 structure
Product Name:2(5H)-Furanone,5-[[(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl]oxy]-, (5R)-
CAS No:77934-87-3
MF:C14H22O3
MW:238.322684764862
CID:551107
PubChem ID:20057208
Update Time:2025-04-19

2(5H)-Furanone,5-[[(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl]oxy]-, (5R)- Chemical and Physical Properties

Names and Identifiers

    • 2(5H)-Furanone,5-[[(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl]oxy]-, (5R)-
    • (2R)-2-[(5R)-5-methyl-2-propan-2-ylcyclohexyl]oxy-2H-furan-5-one
    • (4R,1R',2'S,5'R)-(+)-4-menthyloxy-2-butenolide
    • (5R)-5-[[(1R,2S,5R)-5-Methyl-2-(1-methylethyl)cyclohexyl]oxy]-2(5H)-furanone
    • (R)-(-)-5-[(1R,2S,5R)-Menthyloxy]-2(5H)-furanone
    • (R)-5-[(1R)-MENTHYLOXY]-2(5H)-FURANONE
    • 2(5H)-Furanone,5-[[5-methyl-2-(1-methylethyl)cyclohexyl]oxy]-, [1R-[1a(R*),2b,5a]]-
    • AG-H-12632
    • CTK5E5208
    • SureCN7000455
    • (5R)-5-{[(5R)-5-Methyl-2-(propan-2-yl)cyclohexyl]oxy}furan-2(5H)-one
    • URWJVUPZIGIVFZ-MLCFOIATSA-N
    • SCHEMBL7000455
    • (R)-5-((1R)-menthyloxy)-2(5H)-furanone
    • 77934-87-3
    • DTXSID20601977
    • Inchi: 1S/C14H22O3/c1-9(2)11-5-4-10(3)8-12(11)16-14-7-6-13(15)17-14/h6-7,9-12,14H,4-5,8H2,1-3H3/t10-,11?,12?,14-/m1/s1
    • InChI Key: URWJVUPZIGIVFZ-MLCFOIATSA-N
    • SMILES: O([C@H]1C=CC(=O)O1)C1C[C@H](C)CCC1C(C)C

Computed Properties

  • Exact Mass: 238.15696
  • Monoisotopic Mass: 238.15689456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Density: 1.0500 (rough estimate)
  • Melting Point: 78-80 °C(lit.)
  • Boiling Point: 120-123 °C0.01 mm Hg(lit.)
  • Flash Point: 153.456°C
  • Refractive Index: 1.5800 (estimate)
  • PSA: 35.53
  • LogP: 2.90290

2(5H)-Furanone,5-[[(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl]oxy]-, (5R)- Security Information

  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi
  • Risk Phrases:36/37/38
  • Safety Term:26-36

2(5H)-Furanone,5-[[(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl]oxy]-, (5R)- Related Literature

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